Cas no 2380868-19-7 (rac-(1R,6R)-3,7-diazabicyclo4.2.0octane)

• Product Name: rac-(1R,6R)-3,7-diazabicyclo4.2.0octane
• CAS No: 2380868-19-7
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 5657352
• PubChem ID: 97033568
• Update Time: 2025-07-17

rac-(1R,6R)-3,7-diazabicyclo4.2.0octane Chemical and Physical Properties

Names and Identifiers

• rac-(1R,6R)-3,7-diazabicyclo[4.2.0]octane
• EN300-27718796
• 2380868-19-7
• rac-(1R,6R)-3,7-diazabicyclo4.2.0octane

• Inchi： 1S/C6H12N2/c1-2-7-3-5-4-8-6(1)5/h5-8H,1-4H2/t5-,6-/m1/s1
• InChI Key： ZWRBRSHGODNMOB-PHDIDXHHSA-N
• SMILES： N1C[C@H]2CNCC[C@@H]12

Computed Properties

• Exact Mass: 112.100048391g/mol
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on rac-(1R,6R)-3,7-diazabicyclo4.2.0octane

Recent Advances in the Study of rac-(1R,6R)-3,7-diazabicyclo[4.2.0]octane (CAS: 2380868-19-7) and Its Applications in Chemical Biology and Medicine

The compound rac-(1R,6R)-3,7-diazabicyclo[4.2.0]octane (CAS: 2380868-19-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic diaza compound, characterized by its rigid framework and nitrogen-rich heterocyclic core, has been explored as a versatile scaffold for drug discovery and as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its role in modulating protein-protein interactions, enzyme inhibition, and as a building block for novel pharmacophores.

One of the most notable advancements in the study of rac-(1R,6R)-3,7-diazabicyclo[4.2.0]octane is its application in the development of kinase inhibitors. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. The structural rigidity of the bicyclic system allows for precise spatial orientation of functional groups, enhancing binding affinity and selectivity. Computational modeling and X-ray crystallography studies have provided insights into the binding modes of these inhibitors, revealing key interactions with kinase active sites.

In addition to its role in kinase inhibition, rac-(1R,6R)-3,7-diazabicyclo[4.2.0]octane has been investigated as a precursor for the synthesis of chiral ligands and catalysts. Its stereochemical properties make it an attractive candidate for asymmetric synthesis, enabling the production of enantiomerically pure compounds with high yields and selectivity. Recent work has highlighted its utility in the construction of complex natural products and pharmaceutical intermediates, underscoring its versatility in synthetic chemistry.

Another promising area of research involves the use of rac-(1R,6R)-3,7-diazabicyclo[4.2.0]octane in the design of novel antimicrobial agents. Studies have shown that modifications to the diazabicyclic core can lead to compounds with broad-spectrum activity against resistant bacterial strains. Mechanistic investigations suggest that these derivatives disrupt bacterial cell wall biosynthesis, offering a potential solution to the growing challenge of antibiotic resistance. The compound's ability to penetrate bacterial membranes and target essential enzymes further enhances its therapeutic potential.

Despite these advancements, challenges remain in the optimization of rac-(1R,6R)-3,7-diazabicyclo[4.2.0]octane-based compounds for clinical use. Issues such as pharmacokinetic properties, toxicity profiles, and synthetic scalability need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate laboratory findings into viable therapeutics.

In conclusion, rac-(1R,6R)-3,7-diazabicyclo[4.2.0]octane (CAS: 2380868-19-7) represents a promising scaffold with diverse applications in chemical biology and medicine. Its unique structural features and functional versatility make it a valuable tool for drug discovery and synthetic chemistry. Ongoing research is expected to uncover new opportunities for this compound, paving the way for innovative treatments and therapeutic strategies.